A biosensing model system: selective interaction of biotinylated PPEs with streptavidin-coated polystyrene microspheres†
Chemical Communications Pub Date: 2003-06-16 DOI: 10.1039/B303700M
Abstract
Formation of a highly fluorescent composite formed from the biotinylated PPE 3 and streptavidin covered polystyrene microspheres is reported.
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